3,5-dichloro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3,5-dichloro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11Cl2N3OS/c1-9-3-2-4-10(5-9)15-20-21-16(23-15)19-14(22)11-6-12(17)8-13(18)7-11/h2-8H,1H3,(H,19,21,22)
• InChI Key: GQOCFOAMJOILIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(S2)NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C16H11Cl2N3OS
• Molecular Weight: 364.2 g/mol

Description

The compound “3,5-dichloro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide” is a derivative of the 1,3,4-thiadiazole class of compounds. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents. The thiadiazole nucleus is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Synthesis Analysis

The synthesis of 3,5-dichloro-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide and similar compounds involves reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N, N′ -dimethylformamide solution at 60 °C. These reactions afford a series of dichlorobenzamide derivatives in good yields.

Molecular Structure Analysis

The molecular structure of this compound and similar compounds has been established by X-ray crystallography. For example, compound 4, which is a similar compound, crystallizes in triclinic space group P ī, with specific cell parameters.